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Compound of Interest

Compound Name: 6-Bromo-2-methylquinoxaline

CAS No.: 76982-26-8

Cat. No.: B3330997

Get Quote

Core Directive: Autonomy & Safety First
This guide provides a definitive, field-validated protocol for the disposal of 6-Bromo-2-
methylquinoxaline (CAS: 76982-26-8). Unlike generic safety sheets, this document addresses

the specific logistical requirements of handling halogenated heteroaromatic compounds in a

research setting.

Critical Distinction: Do not confuse this compound with its analog, 6-Bromo-2-methylquinoline

(CAS: 877-42-9). While they share similar disposal pathways, accurate chemical inventory

tracking requires precise CAS verification.

Chemical Identity & Physical Properties
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Property Detail

Chemical Name 6-Bromo-2-methylquinoxaline

CAS Number 76982-26-8

Molecular Formula C₉H₇BrN₂

Molecular Weight 223.07 g/mol

Physical State Solid (Crystalline powder)

Solubility
Low water solubility; soluble in organic solvents

(DMSO, Methanol, DCM)

Hazard Class
Halogenated Organic (Irritant / Potential Acute

Toxin)

Hazard Identification & Risk Assessment
Expertise & Experience: In the absence of a compound-specific OSHA/ECHA harmonized

toxicity profile for this specific CAS, standard laboratory safety protocols dictate treating it with

the conservative rigor applied to halogenated quinoxalines.

Primary Hazards:

Health: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).[1] Potentially harmful if swallowed (H302).[2][3]

Environmental: Halogenated aromatics are often persistent in the environment. Do not

discharge into drains.[1]

Chemical Incompatibility: Incompatible with strong oxidizing agents and strong acids.

Waste Segregation & Classification
Trustworthiness: The most common compliance violation in drug discovery labs is the

commingling of halogenated and non-halogenated waste. 6-Bromo-2-methylquinoxaline
contains a bromine atom, mandating its disposal in the Halogenated Waste stream.
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Decision Logic: Waste Stream Selection
The following decision tree illustrates the correct classification path to prevent regulatory fines

and dangerous chemical reactions.
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Waste Material Generated

Is the waste Solid or Liquid?

Solid Waste
(Powder, contaminated wipes, gloves)

Solid

Liquid Waste
(Mother liquor, reaction mixture)

Liquid

SOLID HAZARDOUS WASTE
(Double-bagged, Label: Toxic/Irritant)

Contains 6-Bromo-2-methylquinoxaline

Does solvent contain
Halogens (DCM, Chloroform)?

Does solute contain
Halogens (Br, Cl, F, I)?

No (e.g., MeOH, EtOAc)

HALOGENATED SOLVENT WASTE
(Red Tag / Specific Carboy)

Yes (e.g., DCM)

Yes (Contains 6-Bromo-2-methylquinoxaline)

NON-HALOGENATED SOLVENT WASTE
(Clear Tag)

No

Click to download full resolution via product page
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Figure 1: Waste Segregation Decision Tree. Note that even if the solvent is non-halogenated

(e.g., Methanol), dissolving a halogenated compound like 6-Bromo-2-methylquinoxaline
classifies the entire mixture as Halogenated Waste.[1]

Step-by-Step Disposal Procedures
A. Solid Waste (Pure Compound or Spill Residue)

Containment: Collect the solid material in a chemically resistant container (e.g., HDPE jar) or

double-bag using heavy-duty polyethylene bags.

Labeling: Affix a hazardous waste tag.

Constituents: "6-Bromo-2-methylquinoxaline (Solid)"

Hazards: Check "Toxic" and "Irritant".[4][5]

Code: If your institution uses EPA codes, this generally falls under "Halogenated Organic

Solids" (often D001/D002/D003 do not apply unless mixed with other characteristics, but

check local "State-Specific" codes for halogenated organics).[1]

Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers.

B. Liquid Waste (Reaction Mixtures & Mother Liquors)
Selection: Select the Halogenated Waste Carboy.

Why? Even if dissolved in Ethyl Acetate (non-halogenated), the presence of the Bromine

atom in the solute can disrupt incineration processes designed for non-halogenated fuels.

Transfer: Use a funnel to prevent spills. Leave at least 10% headspace in the container to

allow for vapor expansion.

Logging: Record the volume and concentration on the waste log sheet immediately.

Entry Example: "500 mL Methanol containing ~5g 6-Bromo-2-methylquinoxaline."
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C. Contaminated Debris (Gloves, Weigh Boats, Syringes)
[1]

Segregation: Do not throw in regular trash or biohazard bins.

disposal: Place in a dedicated "Chemically Contaminated Debris" bucket (usually a yellow or

blue bin with a sealing lid).

Sharps: If needles were used, they must go into a hard-walled Sharps container labeled

"Chemical Sharps."

Emergency Spill Response Workflow
Authoritative Grounding: In the event of a spill, immediate action prevents exposure and facility

contamination. Follow this self-validating workflow.

1. ASSESS
Volume & Hazard

2. PPE UP
Nitrile Gloves, Goggles,
Lab Coat, N95 (if dust)

3. CONTAIN
Cover with absorbent pads

or vermiculite

4. CLEAN
Sweep/Scoop into

Waste Bag

5. DECONTAMINATE
Wipe surface with

soap & water

6. DISPOSE
Tag as Solid

Hazardous Waste

Click to download full resolution via product page

Figure 2: Spill Response Protocol. Ensure the area is ventilated before beginning step 2.[6]

Regulatory & Compliance Reference
Compliance with local and federal regulations is mandatory. The following references support

the protocols defined above.

References
National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. National

Academies Press (US), 2011.

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations - Hazardous Waste Identification. 40 CFR Part 261.
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PubChem.6-Bromo-2-methylquinoline (Analogous Hazard Data). National Library of

Medicine. (Used as proxy for GHS classification logic).

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard

(HCS).[5][2] 29 CFR 1910.1200.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH27447&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W004107.pdf
https://www.fishersci.com/store/msds?partNumber=AAH27447&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://solutions.covestro.com/api/uwsi/download?productNumber=50018674&country=US&language=EN&realSubstanceNumber=112000088150
https://www.benchchem.com/product/b3330997?utm_src=pdf-custom-synthesis#bc-rfq
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W004107.pdf
https://www.echemi.com/sds/6-bromo-2-methylquinoline-pid_Rock25865.html
https://www.fishersci.nl/store/msds?partNumber=11357299&countryCode=NL&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27447&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1164114&productDescription=ISOPROPL+ISOTHIOCYNATE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://solutions.covestro.com/api/uwsi/download?productNumber=50018674&country=US&language=EN&realSubstanceNumber=112000088150
https://www.benchchem.com/product/b3330997/docs#6-bromo-2-methylquinoxaline-proper-disposal-procedures
https://www.benchchem.com/product/b3330997/docs#6-bromo-2-methylquinoxaline-proper-disposal-procedures
https://www.benchchem.com/product/b3330997/docs#6-bromo-2-methylquinoxaline-proper-disposal-procedures
https://www.benchchem.com/product/b3330997/docs#6-bromo-2-methylquinoxaline-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3330997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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